N-(4-(4-nitrophenyl)thiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide

• IUPAC Name: N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-dioxine-5-carboxamide
• InChI: InChI=1S/C14H11N3O5S/c18-13(12-7-21-5-6-22-12)16-14-15-11(8-23-14)9-1-3-10(4-2-9)17(19)20/h1-4,7-8H,5-6H2,(H,15,16,18)
• InChI Key: JWDBRXUOWBPIHG-UHFFFAOYSA-N
• Canonical SMILES: C1COC(=CO1)C(=O)NC2=NC(=CS2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C14H11N3O5S
• Molecular Weight: 333.32 g/mol

Description

“N-(4-(4-nitrophenyl)thiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide” is a complex organic compound. It likely contains a thiazole ring, which is a type of heterocyclic compound. Thiazoles are found in many biologically active compounds and have various medicinal properties.

Synthesis Analysis

While specific synthesis information for the requested compound was not found, similar compounds such as “N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide” derivatives have been synthesized and studied. The molecular structures of these synthesized derivatives were confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental).

Molecular Structure Analysis

Thiazole, a component of the requested compound, is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Physical And Chemical Properties Analysis

Thiazole, a component of the requested compound, is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Synthesis and Pharmaceutical Importance

The synthesis of related compounds, such as 4-thiazolidine derivatives, has been explored for their pharmaceutical importance. These compounds, synthesized from precursors like 6-nitroindazole, demonstrate a broad spectrum of activities, including antibacterial, antifungal, antitubercular, and anti-inflammatory effects, highlighting their significance in drug discovery and development Samadhiya, Sharma, Srivastav, & Srivastava, 2012.

Antimicrobial and Antitubercular Activities

A series of 4-oxo-thiazolidine derivatives, starting from 2-amino-5-nitrothiazole, were synthesized and exhibited notable antibacterial and antifungal activities. Their antitubercular activity against M. tuberculosis was also screened, showcasing the potential of such compounds in combating infectious diseases Samadhiya, Sharma, & Srivastava, 2013.

Novel Substituted 1,3,4-Thiadiazole Derivatives

New series of compounds with significant antibacterial and antifungal activities have been synthesized, starting from 5-(4-Fluoro-3-nitro-phenyl)-[1,3,4] thiadiazole-2-ylamine. These compounds demonstrate the versatility of thiadiazole derivatives in developing new antimicrobial agents Chandrakantha, Isloor, Shetty, Fun, & Hegde, 2014.

Antidiabetic Screening of Dihydropyrimidine Derivatives

Derivatives synthesized from a compound featuring a 4-nitrophenyl group have been evaluated for their antidiabetic activity through the α-amylase inhibition assay. This study opens avenues for the application of such derivatives in managing diabetes Lalpara, Vachhani, Hadiyal, Goswami, & Dubal, 2021.

Future Directions

Future research could focus on synthesizing the requested compound and studying its potential biological activities. Similar compounds have shown promising antimicrobial and anticancer activities, suggesting that the requested compound could also have potential medicinal applications.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to exhibit a broad spectrum of biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

For instance, some thiazole derivatives have been found to block the biosynthesis of certain bacterial lipids .

Biochemical Pathways

Thiazole derivatives have been associated with a variety of biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Thiazole derivatives have been associated with a variety of biological activities, suggesting that they may have multiple effects at the molecular and cellular level .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of thiazole derivatives .